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Compound of Interest

Compound Name: 4-Acetoxybenzaldehyde

Cat. No.: B1194636

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 4-
acetoxybenzaldehyde (CAS No: 878-00-2), a key intermediate in pharmaceutical and
chemical synthesis. The document details its physicochemical, thermal, and optical
characteristics, supported by standardized experimental protocols for their determination. All
guantitative data is presented in structured tables for clarity and comparative analysis.
Furthermore, logical workflows for property determination and solubility classification are
visualized to aid in experimental design.

Physicochemical and Structural Data

4-Acetoxybenzaldehyde, also known as 4-formylphenyl acetate, is an acetate ester
characterized by a formyl group at the para position of the phenyl acetate ring.[1] Its
fundamental properties are summarized below.
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Property Value Source(s)
CAS Number 878-00-2 [2][3][4]
Molecular Formula CoHsOs3 [11[31[41[5]
Molecular Weight 164.16 g/mol [1][2][6]
Clear colorless to pale yellow
Appearance o [7]
liquid
IUPAC Name (4-formylphenyl) acetate [1]
p-Acetoxybenzaldehyde, 4-
Synonyms Formylphenyl acetate, p- [11[3]
Hydroxybenzaldehyde acetate
CC(=0)OC1=CC=C(C=C1)C=
SMILES [1][2]
o
SEVSMVUOKAMPDO-
InChl Key [11[21[3]14]

UHFFFAOYSA-N

Thermal and Optical Properties

The thermal and optical constants of a compound are critical for its purification, handling, and

characterization. 4-Acetoxybenzaldehyde is a liquid at room temperature with a high boiling

point, requiring vacuum distillation for purification.

Property Value Conditions Source(s)
Boiling Point 152-153 °C at 17 mmHg [21[71[8]
145 °C at 25 mmHg [2][6]
265 °C at 760 mmHg ]
(Normal)
Density 1.168 g/mL at 25 °C [21[71[8]
Refractive Index n20/D 1.538 at 20 °C [21[71[8]
Flash Point 113 °C (235.4 °F) Closed cup
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Spectroscopic Data

Spectroscopic analysis is essential for structural elucidation and purity assessment.
Comprehensive spectral data for 4-acetoxybenzaldehyde, including *H NMR, 3C NMR,
Infrared (IR), Mass Spectrometry (MS), and Raman spectra, are publicly available through
various chemical databases.[1][3][10]

e IHNMR & 3C NMR: Provides detailed information on the hydrogen and carbon framework of
the molecule.[1][10][11]

« Infrared (IR) Spectroscopy: Confirms the presence of key functional groups, such as the
ester carbonyl, aldehyde carbonyl, and aromatic C-H bonds.[1][3]

e Mass Spectrometry (MS): Determines the mass-to-charge ratio of the molecule and its
fragments, confirming its molecular weight.[1][4]

Experimental Protocols

The following sections detail standardized laboratory procedures for determining the key
physical properties of 4-acetoxybenzaldehyde.

The boiling point is the temperature at which a liquid's vapor pressure equals the external
pressure.[12][13] The Thiele tube method is a common micro-scale technique suitable for small
sample volumes.[14]

Procedure:

Place a few milliliters of the 4-acetoxybenzaldehyde sample into a small test tube.[15]

 Invert a capillary tube (sealed at one end) and place it into the test tube with the open end
submerged in the liquid.[12]

o Attach the test tube to a thermometer, ensuring the sample is level with the thermometer
bulb.

 Insert the assembly into a Thiele tube containing a high-boiling point oil (e.g., mineral oil or
paraffin), ensuring the sample is immersed.[12][14]
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e Gently heat the side arm of the Thiele tube with a Bunsen burner or other heat source.[14]
Convection currents will ensure uniform temperature distribution.

e As the temperature rises, air trapped in the capillary tube will expand and slowly bubble out.

» Continue heating until a continuous and rapid stream of bubbles emerges from the capillary
tube's open end.[14]

» Remove the heat source and allow the apparatus to cool slowly.

e The boiling point is the temperature at which the bubbling stops and the liquid is drawn back
into the capillary tube.[12][16] Record this temperature.

Density is the mass of a substance per unit volume.[17] For a liquid like 4-
acetoxybenzaldehyde, it can be determined by accurately measuring the mass of a known
volume.

Procedure:
e Obtain a clean, dry volumetric flask or pycnometer of a known volume (e.g., 10 mL).
o Measure the mass of the empty, dry flask using an analytical balance and record it as ma.

o Carefully fill the flask with 4-acetoxybenzaldehyde up to the calibration mark. Ensure the
meniscus is read correctly at eye level.

e Measure the mass of the filled flask and record it as ma.
o Calculate the mass of the liquid: m_liquid = mz2 - ma.

o Calculate the density (p) using the formula: p = m_liquid / V_flask, where V_flask is the
volume of the flask. The density is typically expressed in g/mL.[17]

A systematic solubility analysis provides crucial information about a compound's polarity and
the presence of acidic or basic functional groups.[18]

Procedure:
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o Water Solubility: Add approximately 25 mg of 4-acetoxybenzaldehyde to 0.75 mL of
deionized water in a test tube. Shake vigorously. Observe if a homogeneous solution forms.
[18] If soluble, test the solution's pH with litmus or pH paper.[19][20]

e 5% NaOH Solution: If the compound is insoluble in water, add 25 mg to 0.75 mL of 5%
agueous NaOH.[18] Solubility indicates the presence of a strong or weak acidic group.

e 5% NaHCOs Solution: If the compound dissolves in NaOH, test its solubility in 5% aqueous
NaHCOs. Solubility in this weaker base suggests a strong acidic functional group (e.g., a
carboxylic acid).[18][21]

e 5% HCI Solution: If the compound is insoluble in water and NaOH, test its solubility in 5%
aqueous HCI.[22] Dissolution indicates the presence of a basic functional group, most
commonly an amine.[21]

e Concentrated H2SOa: If the compound is insoluble in all the above, its solubility in cold,
concentrated sulfuric acid can be tested.[20] Solubility in this strong acid suggests the
presence of a neutral compound containing oxygen, nitrogen, or unsaturation.[20]

Visualization of Experimental Workflows

Diagrams are provided to illustrate the logical progression of experiments for physical property
determination and solubility classification.
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Characterization of 4-Acetoxybenzaldehyde

Acquire Sample

Visual Inspection
(Color, Form)

Measure Physical Constants Spectroscopic Analysis
(Boiling Point, Density, Refractive Index) (NMR, IR, MS)

Solubility Tests

Compile & Analyze Data

Final Report

Click to download full resolution via product page

Caption: General workflow for determining the physical properties of a chemical substance.
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Caption: Decision tree for the classification of organic compounds based on solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of 4-Acetoxybenzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1194636#physical-properties-of-4-
acetoxybenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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